Cas no 51806-83-8 (2(3H)-Thiazolone,5-ethyl-4-methyl-)
51806-83-8 structure
Product Name:2(3H)-Thiazolone,5-ethyl-4-methyl-
CAS No:51806-83-8
MF:C6H9NOS
MW:143.206760168076
CID:376453
PubChem ID:103975
Update Time:2025-04-19
2(3H)-Thiazolone,5-ethyl-4-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Thiazolone,5-ethyl-4-methyl-
- 5-ethyl-4-methyl-3H-1,3-thiazol-2-one
- 5-ethyl-4-methylthiazol-2(3H)-one
- 5-ethyl-4-methyl-1,3-thiazol-2(3H)-one
- DTXSID00199746
- UNII-4WCC3ARQ7P
- EINECS 257-435-6
- 51806-83-8
- AKOS020172677
- NS00032349
- 2(3h)-thiazolone, 5-ethyl-4-methyl-
- 2-Hydroxy-4-methyl-5-ethylthiazole
- 4WCC3ARQ7P
-
- Inchi: 1S/C6H9NOS/c1-3-5-4(2)7-6(8)9-5/h3H2,1-2H3,(H,7,8)
- InChI Key: SLOWPSHRECMDQM-UHFFFAOYSA-N
- SMILES: S1C(NC(C)=C1CC)=O
Computed Properties
- Exact Mass: 143.04057
- Monoisotopic Mass: 143.04048508g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.4
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 29.1
2(3H)-Thiazolone,5-ethyl-4-methyl- Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
51806-83-8 (2(3H)-Thiazolone,5-ethyl-4-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent